Cas no 2679950-72-0 (rac-tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3,8-diazabicyclo3.2.1octane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3,8-diazabicyclo3.2.1octane-3-carboxylate
• CAS No: 2679950-72-0
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5645437
• PubChem ID: 165941886
• Update Time: 2023-11-27

rac-tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3,8-diazabicyclo3.2.1octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate
• 2679950-72-0
• EN300-28263341
• rac-tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3,8-diazabicyclo3.2.1octane-3-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-6-8-4-5-9(13-8)10(14)7-15/h8-10,13,15H,4-7H2,1-3H3/t8-,9+,10+/m0/s1
• InChI Key： KUFZUIHVZZGSOJ-IVZWLZJFSA-N
• SMILES： OC[C@@H]1[C@H]2CC[C@@H](CN1C(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų